Cas no 683766-40-7 (N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(2-methylpiperidin-1-yl)sulfonylbenzamide)

• Product Name: N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• CAS No: 683766-40-7
• MF: C₂₃H₂₇N₃O₃S₂
• MW: 457.608783006668
• CID: 6135813
• PubChem ID: 5043894
• Update Time: 2025-10-24

N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(2-methylpiperidin-1-yl)sulfonylbenzamide Chemical and Physical Properties

Names and Identifiers

• N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-((2-methylpiperidin-1-yl)sulfonyl)benzamide
• Benzamide, N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-4-[(2-methyl-1-piperidinyl)sulfonyl]-
• N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)-4-(2-methylpiperidin-1-yl)sulfonylbenzamide
• AB00673398-01
• AKOS024603241
• N-{3-cyano-4H,5H,6H,7H,8H-cyclohepta[b]thiophen-2-yl}-4-[(2-methylpiperidin-1-yl)sulfonyl]benzamide
• F1122-1139
• Oprea1_425467
• 683766-40-7

• Inchi： 1S/C23H27N3O3S2/c1-16-7-5-6-14-26(16)31(28,29)18-12-10-17(11-13-18)22(27)25-23-20(15-24)19-8-3-2-4-9-21(19)30-23/h10-13,16H,2-9,14H2,1H3,(H,25,27)
• InChI Key： CTIBQJNASBXXFC-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=C(S(N2CCCCC2C)(=O)=O)C=C1

Computed Properties

• Exact Mass: 457.14938408g/mol
• Monoisotopic Mass: 457.14938408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• pka: 11.46±0.20(Predicted)

Additional information on N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

N-{3-Cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(2-methylpiperidin-1-yl)sulfonylbenzamide

The compound N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(2-methylpiperidin-1-yl)sulfonylbenzamide (CAS NO 683766-40-7) is a highly specialized molecule with potential applications in the biopharmaceutical industry. This compound belongs to the class of sulfonamides, which are known for their diverse biological activities, including antibacterial, antiviral, and anticancer properties.

The structure of this compound is intricate, featuring a cycloheptabthiophene core with a cyano group at position 3. This heterocyclic system provides the molecule with unique electronic and steric properties, which may influence its interactions with biological targets. The sulfonylbenzamide moiety further adds complexity to the structure, offering potential for hydrogen bonding and π-interactions that are often critical in drug-target binding.

Recent studies have highlighted the importance of cyano group-containing compounds in medicinal chemistry due to their ability to enhance the pharmacokinetic properties of drugs. The presence of a cyano group in this compound may contribute to its solubility and bioavailability, making it a promising candidate for further exploration in drug discovery.

Research into sulfonamides has shown that they can act as inhibitors of various enzymes, such as kinases and acetyltransferases, which are implicated in diseases like cancer and inflammation. The 2-methylpiperidin-1-yl substituent in this compound may play a role in modulating the pharmacodynamic properties of the molecule, potentially enhancing its efficacy or selectivity.

Furthermore, the cycloheptabthiophene ring system is a subject of interest in medicinal chemistry due to its ability to adopt multiple conformations, which can be exploited to tune the molecule's interactions with biological targets. This structural flexibility may allow for optimization of the compound's binding affinity and selectivity, making it a valuable lead in early drug discovery efforts.

Recent advancements in computational chemistry have enabled researchers to model the interactions of such complex molecules with target proteins, providing insights into their mechanisms of action. These studies can guide the rational design of analogs with improved therapeutic profiles, potentially leading to breakthrough treatments in areas like oncology and rheumatology.

In summary, N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}-4-(2-methylpiperidin-1-yl)sulfonylbenzamide represents a cutting-edge compound in the biopharmaceutical industry, with significant potential for application in drug development. Its unique structure and functional groups make it a compelling candidate for further investigation, particularly in the context of enzymatic inhibition and disease treatment.